Cas no 820260-98-8 (Phosphonic acid, phenyl-, hexyl methyl ester)
820260-98-8 structure
Product Name:Phosphonic acid, phenyl-, hexyl methyl ester
CAS No:820260-98-8
MF:C13H21O3P
MW:256.277805089951
CID:699739
PubChem ID:71420288
Update Time:2025-04-19
Phosphonic acid, phenyl-, hexyl methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, phenyl-, hexyl methyl ester
- [hexoxy(methoxy)phosphoryl]benzene
- DTXSID20839490
- 820260-98-8
- HEXYL METHYL PHENYLPHOSPHONATE
-
- Inchi: 1S/C13H21O3P/c1-3-4-5-9-12-16-17(14,15-2)13-10-7-6-8-11-13/h6-8,10-11H,3-5,9,12H2,1-2H3
- InChI Key: NSFCLJTUEDACFK-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(=O)(OC)OCCCCCC
Computed Properties
- Exact Mass: 256.12283153g/mol
- Monoisotopic Mass: 256.12283153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 35.5Ų
Phosphonic acid, phenyl-, hexyl methyl ester Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
820260-98-8 (Phosphonic acid, phenyl-, hexyl methyl ester) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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